Cas no 517857-46-4 ((1Z)-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide)

• Product Name: (1Z)-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide
• CAS No: 517857-46-4
• MDL: MFCD29904506
• CID: 4654520
• Update Time: 2025-05-20

(1Z)-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide Chemical and Physical Properties

Names and Identifiers

• (1Z)-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide

• MDL： MFCD29904506

Additional information on (1Z)-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide

Introduction to (1Z)-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide (CAS No. 517857-46-4)

(1Z-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide) is a highly specialized compound with significant applications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 517857-46-4, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The molecular framework of this compound incorporates a cyclohexene core modified with specific functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The structural motif of (1Z-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide) features an iminium ion core, which is a key intermediate in many organic transformations. The presence of the iminium group enhances the compound's ability to participate in nucleophilic additions and other catalytic processes, making it a valuable building block for complex molecular architectures. Additionally, the substitution pattern around the cyclohexene ring, including the N-methylamino and trimethyl groups, influences its electronic properties and interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds with iminium functionalities. Studies have demonstrated that such structures can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in (1Z-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide) makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products and bioactive peptides. For instance, modifications to the iminium group can lead to derivatives with enhanced binding affinity to specific protein targets. This capability is particularly relevant in drug discovery efforts aimed at developing small-molecule inhibitors for therapeutic applications.

The synthesis of (1Z-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps often include cyclization reactions followed by functional group interconversions to achieve the desired substitution pattern. Advances in catalytic systems have enabled more efficient and selective routes to this compound, reducing both reaction times and byproduct formation.

The pharmacological evaluation of (1Z-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide) has been facilitated by computational modeling techniques. These studies predict potential interactions with biological macromolecules based on the compound's three-dimensional structure. Such predictions are crucial for guiding experimental efforts and optimizing lead compounds for clinical development. High-throughput screening methods have also been employed to assess the biological activity of derivatives derived from this core structure.

In conclusion, (1Z-N,5,5-Trimethyl-3-(methylamino)cyclohex-2-en-1-iminium iodide (CAS No. 517857-46-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the next generation of drug development strategies.